Cas no 113893-00-8 (Methyl [3,3'-bipyridine]-5-carboxylate)
113893-00-8 structure
Product Name:Methyl [3,3'-bipyridine]-5-carboxylate
CAS No:113893-00-8
MF:C12H10N2O2
MW:214.220002651215
CID:1031169
PubChem ID:14042154
Update Time:2025-04-20
Methyl [3,3'-bipyridine]-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl [3,3'-bipyridine]-5-carboxylate
- methyl 5-(pyridin-3-yl)pyridine-3-carboxylate
- methyl 5-pyridin-3-ylpyridine-3-carboxylate
- [3,3'-Bipyridine]-5-carboxylic acid, methyl ester
- AGN-PC-0007YA
- AK132841
- KB-54507
- methyl < 3,3'-bipyridine> -5-carboxylate
- methyl 3,3'-bipyridine-5-carboxylate
- RL00548
- SureCN3714867
- 113893-00-8
- Methyl[3,3'-bipyridine]-5-carboxylate
- DTXSID20554858
- SCHEMBL3714867
- DB-265475
- J-522414
-
- Inchi: 1S/C12H10N2O2/c1-16-12(15)11-5-10(7-14-8-11)9-3-2-4-13-6-9/h2-8H,1H3
- InChI Key: WLEQREMGDGWXCX-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN=CC(=C1)C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 214.0743
- Monoisotopic Mass: 214.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.08
Methyl [3,3'-bipyridine]-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM174878-1g |
methyl [3,3'-bipyridine]-5-carboxylate |
113893-00-8 | 95% | 1g |
$533 | 2021-08-05 | |
| Chemenu | CM174878-1g |
methyl [3,3'-bipyridine]-5-carboxylate |
113893-00-8 | 95% | 1g |
$501 | 2022-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757941-1g |
Methyl [3,3'-bipyridine]-5-carboxylate |
113893-00-8 | 95% | 1g |
¥4777.00 | 2024-08-09 |
Methyl [3,3'-bipyridine]-5-carboxylate Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
113893-00-8 (Methyl [3,3'-bipyridine]-5-carboxylate) Related Products
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- 6221-06-3(5-Formyl Nicotinic Acid Methyl Ester)
- 4385-73-3(Ethyl 3-(pyridin-3-yl)benzoate)
- 893735-14-3(Methyl 5-(p-tolyl)nicotinate)
- 93349-93-0(Methyl 5-(m-tolyl)nicotinate)
- 5027-65-6(5-methoxycarbonylpyridine-3-carboxylic acid)
- 10177-13-6(Methyl 5-phenylnicotinate)
- 93349-94-1(Methyl 5-(o-tolyl)nicotinate)
- 90395-47-4(Methyl 4-(pyridin-3-yl)benzoate)
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